5-Hydrazino-1,3-benzothiazole

• CAS No.: 854070-57-8
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.22 g/mol
• IUPAC Name: 1,3-benzothiazol-5-ylhydrazine
• InChI: InChI=1S/C7H7N3S/c8-10-5-1-2-7-6(3-5)9-4-11-7/h1-4,10H,8H2
• InChI Key: ZBKFJMPNKPLCEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NN)N=CS2

Description

5-Hydrazino-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a hydrazino (-NH-NH₂) group at the 5-position.

Comparison with Similar Compounds

Comparison with Similar Compounds

2-Phenyl-1,3-benzothiazole Derivatives

• Structure : Benzothiazole core with aryl substituents (e.g., 2-phenyl group) at position 2.
• Synthesis: Optimized via condensation of 2-aminothiophenol and benzaldehyde in glycerol under mild heating (60–80°C), yielding products like 4a–k in >90% efficiency .
• Key Features :
  • High solubility in polar solvents (e.g., glycerol).
  • Stability under ambient conditions due to aromatic conjugation.
  • Applications: Precursors for fluorescent dyes and bioactive agents.

1,3,4-Benzothiadiazepine Derivatives

• Structure : Tricyclic systems (e.g., triazolo-fused benzothiadiazepines) with sulfur and nitrogen atoms.
• Synthesis: Constructed from 4-amino-3-mercapto-1,2,4-triazoles and 2-chloro-5-nitrobenzaldehyde, forming fused rings under reflux conditions .
• Key Features :
  • Enhanced ring strain due to tricyclic architecture.
  • Reactivity: Nitro groups enable further functionalization (e.g., reduction to amines).
  • Applications: Explored as antimicrobial and anticonvulsant agents.

1,2,5-Oxadiazine Derivatives

• Structure : Six-membered rings containing two nitrogen and one oxygen atom.
• Synthesis : Derived from hydrazide-hydrazone intermediates (e.g., reacting carbazole-derived hydrazides with benzaldehydes), followed by cyclization with acetic anhydride .
• Key Features: Hydrazine-based precursors enable diverse substitution patterns. Analytical confirmation via TLC and spectroscopic methods (IR, NMR). Applications: Potential in optoelectronics and as kinase inhibitors.

Table 1. Comparative Analysis of Heterocyclic Compounds

Compound Class	Core Structure	Key Substituent	Synthesis Method	Yield/Purity	Applications	References
2-Phenyl-1,3-benzothiazole	Benzothiazole	Aryl (e.g., phenyl)	Glycerol-mediated condensation	>90% yield	Fluorescent dyes, drug precursors
1,3,4-Benzothiadiazepine	Benzothiadiazepine	Nitro, triazole	Reflux with nitrobenzaldehyde	Moderate to high	Antimicrobial agents
1,2,5-Oxadiazine	Oxadiazine	Hydrazone-hydrazide	Cyclization with anhydride	Confirmed by TLC	Optoelectronics, inhibitors

Discussion of 5-Hydrazino-1,3-benzothiazole in Context

While direct data on 5-hydrazino-1,3-benzothiazole is absent in the provided evidence, its properties can be extrapolated:

• Reactivity: The hydrazino group likely enhances nucleophilicity, enabling Schiff base formation or metal coordination—similar to hydrazide intermediates in oxadiazine synthesis .
• Stability: Compared to 2-phenyl derivatives , the hydrazino substituent may reduce solubility in non-polar solvents due to increased polarity.
• Synthetic Routes: Potential pathways could involve hydrazine substitution on preformed benzothiazoles, analogous to ’s methodology but requiring controlled conditions to avoid over-oxidation.